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Compound of Interest

Compound Name: 1,2-Dichloro-4,5-dinitrobenzene

Cat. No.: B1583372 Get Quote

An In-depth Technical Guide to 1,2-Dichloro-4,5-dinitrobenzene

Executive Summary
This technical guide provides a comprehensive overview of 1,2-dichloro-4,5-dinitrobenzene,

a key chemical intermediate in various industrial and research applications. The document

details its chemical identity, physical and chemical properties, established synthesis protocols,

and significant chemical reactions. Furthermore, it explores its applications in the development

of pharmaceuticals and agrochemicals, while also providing critical safety and handling

information. This guide is intended for researchers, chemists, and professionals in the fields of

drug development and chemical synthesis, offering both foundational knowledge and practical

insights into the handling and utilization of this compound.

Introduction: Significance of Dinitroaromatic
Compounds
Dinitroaromatic compounds are a class of organic molecules characterized by the presence of

two nitro groups attached to a benzene ring. These compounds are of significant interest in

organic synthesis due to the strong electron-withdrawing nature of the nitro groups, which

activates the aromatic ring for nucleophilic substitution reactions. Among these, 1,2-dichloro-
4,5-dinitrobenzene stands out as a versatile precursor for the synthesis of more complex

molecules, including dyes, pesticides, and pharmacologically active agents. Its specific
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substitution pattern offers unique reactivity and opportunities for regioselective chemical

transformations.

Chemical Identity and Physicochemical Properties
1,2-Dichloro-4,5-dinitrobenzene is a solid organic compound. Its key identifiers and physical

properties are summarized in the table below.

Property Value

CAS Number 6306-39-4[1][2][3]

Molecular Formula C6H2Cl2N2O4[1][2][3][4]

Molecular Weight 237.00 g/mol [1][2][5][6]

Appearance Powder, crystals, or chunks[2][5][6]

Melting Point 105-107 °C[2][3][5]

Boiling Point 352.3 °C (Predicted)[3]

Density 1.729 g/cm³ (Predicted)[3]

Solubility

Slightly soluble in water, soluble in organic

solvents like ethanol, acetone, and chloroform.

[3]

InChI Key IGSAVPVCQHAPSM-UHFFFAOYSA-N[2][4]

SMILES String
[O-]--INVALID-LINK--c1cc(Cl)c(Cl)cc1--

INVALID-LINK--=O[2]

Synthesis of 1,2-Dichloro-4,5-dinitrobenzene
The primary industrial synthesis of 1,2-dichloro-4,5-dinitrobenzene involves the nitration of

1,2-dichlorobenzene. This electrophilic aromatic substitution reaction utilizes a mixture of nitric

acid and sulfuric acid.

General Synthesis Protocol
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A common laboratory-scale synthesis involves the careful addition of 1,2-dichlorobenzene to a

nitrating mixture.

Experimental Protocol:

Prepare a nitrating mixture by cautiously adding nitric acid to concentrated sulfuric acid in a

flask, maintaining a low temperature with an ice bath.

Slowly add 1,2-dichlorobenzene dropwise to the stirred nitrating mixture. The temperature

should be carefully controlled to prevent runaway reactions.

After the addition is complete, the reaction mixture is heated to facilitate the dinitration. A

typical condition is heating at 100°C for 2 hours.[1]

Upon completion, the reaction mixture is cooled and poured over crushed ice, leading to the

precipitation of the crude product.

The solid product is collected by filtration, washed with water to remove residual acid, and

then purified by recrystallization, typically from ethanol.
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Preparation of Nitrating Mixture

Nitration Reaction

Workup and Purification

Nitric Acid

Nitrating Mixture (HNO3 + H2SO4)

Sulfuric Acid

Reaction Flask

Slow Addition

1,2-Dichlorobenzene

Heating (100°C, 2h)

Cooling & Precipitation on Ice

Filtration

Recrystallization (Ethanol)

Pure 1,2-dichloro-4,5-dinitrobenzene
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1,2-dichloro-4,5-dinitrobenzene Meisenheimer Complex (M1-)+ OH-

2-nitro-4,5-dichlorophenol- NO2-

Nitrite Ion (NO2-)

Acidification

Hydroxide Ion (OH-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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